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Compound of Interest

Compound Name: ML382

Cat. No.: B609162

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of ML382 in dimethyl sulfoxide (DMSO). ML382 is a potent and selective
positive allosteric modulator of the Mas-related G protein-coupled receptor X1 (MRGPRX1)[1]
[2][3]. Accurate preparation of stock solutions is crucial for ensuring reproducible and reliable
experimental results.

Key Compound Information at a Glance

Parameter Value Reference
Molecular Weight 360.43 g/mol [1114]
Formula C18H20N204S [11[4]

CAS Number 1646499-97-9 [1]

Purity >98% (HPLC) [11[4]
Solubility in DMSO Up to 100 mM [1][4]
Appearance White to off-white solid [2]

Experimental Protocol: Preparation of a 10 mM
ML382 Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of ML382 in DMSO. This
concentration is a common starting point for creating working solutions for various in vitro and
in vivo experiments.

Materials:

ML382 powder

Anhydrous Dimethyl Sulfoxide (DMSQO), molecular biology grade

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
Procedure:
o Determine the required mass of ML382:

o Use the following formula to calculate the mass of ML382 needed to prepare the desired
volume of a 10 mM stock solution:

» Mass (mg) = Desired Volume (mL) x 10 mM x 360.43 ( g/mol ) / 1000
o Example for 1 mL of 10 mM stock solution:
» Mass (mg) =1 mL x 10 mmol/L x 360.43 mg/mmol / 1000 = 3.6043 mg
e Weighing ML382:

o Carefully weigh the calculated amount of ML382 powder using an analytical balance. To
minimize static electricity, use an anti-static weigh boat or dish.

 Dissolving in DMSO:
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o Add the appropriate volume of anhydrous DMSO to the vial containing the weighed
ML382.

o Vortex the solution thoroughly until the ML382 is completely dissolved. Gentle warming
(e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution if necessary,
though ML382 is readily soluble in DMSO at room temperature[1][4].

o Storage of Stock Solution:

o Once dissolved, aliquot the stock solution into smaller, single-use volumes in
microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw cycles.

o Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months)[2].

Note on Stability: While ML382 is stable in DMSQO, it is good laboratory practice to minimize
exposure to light and moisture.

Diagrams

Preparation Storage

. Calculated Amount Desired Volume . . . .
1. Weigh ML382 Powder 2. Add Anhydrous DMSO 3. Vortex to Dissolve |3 4. Aliquot into Vials 5. Store at -20°C or -80°C
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Caption: Workflow for preparing ML382 stock solution in DMSO.
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Caption: ML382 acts as a positive allosteric modulator of the MRGPRX1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b609162#how-to-prepare-ml382-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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